Cas no 101399-43-3 (L-Alanine Benzyl Ester Benzenesulfonic Acid Salt)

• Product Name: L-Alanine Benzyl Ester Benzenesulfonic Acid Salt
• CAS No: 101399-43-3
• Molecular Formula: C₁₀H₁₃NO₂^.C₆H₆O₃S
• Molecular Weight: 337.39076
• CID: 124639
• PubChem ID: 46780098

L-Alanine Benzyl Ester Benzenesulfonic Acid Salt Properties

Names and Identifiers

• Alanine, benzyl ester,benzenesulfonate (6CI)
• L-Alanine Benzyl Ester Benzenesulfonate
• L-Alanine Benzyl Ester Benzenesulfonic Acid Salt Also See: A481515
• benzenesulfonic acid,benzyl (2S)-2-aminopropanoate
• L-Alanine Benzyl Ester Benzenesulfonic Acid Salt Also See: A481515
• L-ALANINE BENZYL ESTER, P-TOLUENESULFONIC ACID SALT
• L-Alanine Benzyl Ester Benzenesulfonic Acid Salt
• Alanine, benzyl ester, benzenesulfonate (6CI)
• Benzenesulfonic acid--benzyl L-alaninate (1/1)
• benzenesulfonic acid;benzyl (2S)-2-aminopropanoate
• 101399-43-3
• J-000383
• DTXSID40675539
• AKOS030254346
• Also See: A481515'

• InChIKey： NMAWDKFSKUHNLF-QRPNPIFTSA-N
• Inchi： InChI=1S/C10H13NO2.C6H6O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;7-10(8,9)6-4-2-1-3-5-6/h2-6,8H,7,11H2,1H3;1-5H,(H,7,8,9)/t8-;/m0./s1
• SMILES： C[C@@H](C(OCC1C=CC=CC=1)=O)N.OS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 337.098394g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 337.098394g/mol
• Heavy Atom Count: 23
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 115Ų
• Molecular Weight: 337.4g/mol

Experimental Properties

• LogP: 3.79140
• PSA: 115.07000